Cas no 1261898-87-6 (3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid
• CAS No: 1261898-87-6
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• MDL: MFCD18322474
• CID: 2762116
• PubChem ID: 53228293
• Update Time: 2025-04-21

3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261898-87-6
• DTXSID50691826
• MFCD18322474
• 2'-Fluoro-2-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid, 95%
• 3-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)-2-METHOXYBENZOIC ACID
• 3-(2-Fluoro-3-trifluoromethylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18322474
• Inchi： 1S/C15H10F4O3/c1-22-13-9(5-2-6-10(13)14(20)21)8-4-3-7-11(12(8)16)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key： JTORIYUJKAKYFT-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=CC=C(C(=O)O)C=1OC

Computed Properties

• Exact Mass: 314.05660683Da
• Monoisotopic Mass: 314.05660683Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų